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Compound of Interest

Compound Name: Oxolan-3-yl methanesulfonate

Cat. No.: B186733

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and
operational excellence. This guide provides essential, step-by-step procedures for the safe
disposal of Oxolan-3-yl methanesulfonate, ensuring the protection of personnel and the
environment.

Oxolan-3-yl methanesulfonate, a sulfonate ester, requires careful management as a
hazardous waste material. While a specific Safety Data Sheet (SDS) for this compound is not
readily available, data from structurally similar compounds, such as Oxolan-3-
ylmethanesulfonamide and other sulfonate esters, provide critical safety information. Primary
hazards associated with this class of chemicals include acute toxicity if swallowed, skin and
eye irritation, and respiratory irritation.[1] Furthermore, the "oxolan" component of the name
indicates it is a derivative of tetrahydrofuran (THF), a flammable liquid that can form explosive
peroxides over time.[2][3][4]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is imperative to handle Oxolan-3-yl
methanesulfonate in a well-ventilated area, preferably within a chemical fume hood.[5]
Appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment:

e Gloves: Nitrile gloves should be worn to prevent skin contact.[6]
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o Eye Protection: Safety glasses or goggles are essential to protect against splashes.[6]

o Lab Coat: A laboratory coat must be worn to protect clothing and skin.[6]

Quantitative Data Summary

The following table summarizes the key hazard classifications for a closely related compound,
Oxolan-3-ylmethanesulfonamide, which can be used as a conservative proxy for assessing the
risks of Oxolan-3-yl methanesulfonate.

Hazard Lo
. GHS Code Description Source
Classification
Acute Toxicity, Oral H302 Harmful if swallowed [1]
Skin o
) o H315 Causes skin irritation [1][5]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [1][5]
Damage/Eye Irritation irritation
Specific Target Organ May cause respirato
pEmE ARSI Hass o Y sy
Toxicity irritation

Step-by-Step Disposal Procedure

The disposal of Oxolan-3-yl methanesulfonate must be conducted in accordance with
institutional and local regulations for hazardous waste.[7][8] Under no circumstances should
this chemical be disposed of down the drain or in regular trash.[3][7]

For Small Quantities (<50 mL):

e Absorb: In a chemical fume hood, carefully absorb the liquid onto an inert absorbent material
such as vermiculite, perlite, or cat litter.[6]

o Package: Place the absorbent material into a designated, leak-proof, and properly labeled
hazardous waste container.[7]
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e Label: The container must be clearly labeled with "Hazardous Waste," the chemical name
("Oxolan-3-yl methanesulfonate"), and the associated hazards (e.g., "Toxic," "Irritant,”
"Flammable").[7]

o Store: Store the sealed container in a designated hazardous waste accumulation area, away
from incompatible materials such as strong oxidizing agents, acids, and bases.[3]

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor for disposal.[3][7][8]

For Larger Quantities (>50 mL):

» Contain: Do not attempt to dispose of large quantities directly. Ensure the chemical is in a
sealed, properly labeled container.

e Segregate: Store the container in a designated hazardous waste storage area, ensuring it is
segregated from incompatible chemicals.[8]

» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
service.[6][7] Provide them with all available safety information.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Oxolan-3-yl methanesulfonate.
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Caption: Decision workflow for the disposal of Oxolan-3-yl methanesulfonate.
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By adhering to these procedures, laboratories can ensure the safe and responsible
management of Oxolan-3-yl methanesulfonate waste, fostering a culture of safety and
environmental stewardship. Always consult your institution's specific safety protocols and
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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